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Introduction

2,4-Dimethylpentane, an isomer of heptane, is a branched-chain alkane with significant
applications as a solvent and in fuel formulations.[1] Its branched structure confers a high
octane rating, making it a desirable component in gasoline to prevent knocking.[1] This
technical guide provides an in-depth overview of the core fundamental chemical and physical
properties of 2,4-Dimethylpentane, complete with experimental methodologies and structured
data for ease of reference.

Chemical and Physical Properties

The fundamental identifiers and physical properties of 2,4-Dimethylpentane are summarized
in the tables below. These properties are crucial for its handling, application, and in the design
of chemical processes.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference
IUPAC Name 2,4-dimethylpentane [2]

CAS Number 108-08-7 [31[4]
Molecular Formula C7Hie [2][3]
Molecular Weight 100.20 g/mol [2][4]
SMILES Cc(c)cc(o)c [2]
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ble 2: Physical and Tt hemical :

Property Value Reference
Appearance Colorless liquid [2]

Odor Hydrocarbon-like [3]

Density 0.673 g/mL at 25 °C [4115]
Boiling Point 80°Ct080.4°C [11[4]
Melting Point -123°Cto0-119.9 °C [1][6]

Flash Point -12 °C (10 °F) [6]
Refractive Index 1.381 to 1.382 (at 20 °C) [4][6]
Vapor Pressure 79.4 mmHg [2]
Solubility in Water Insoluble (4.41 mg/kg at 25 °C)  [7][8]

o ) Soluble in acetone, benzene,
Solubility in Organic Solvents [6]
chloroform, alcohol, and ether

Logical Relationship of Key Properties

The following diagram illustrates the logical connections between the fundamental properties of
2,4-Dimethylpentane.
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Logical Flow of 2,4-Dimethylpentane Properties
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Key properties of 2,4-Dimethylpentane.

Experimental Protocols

Detailed experimental procedures for determining the key properties of 2,4-Dimethylpentane
are outlined below. These methodologies are based on standard laboratory practices and

established testing standards.

Determination of Boiling Point

The boiling point of 2,4-Dimethylpentane can be determined using a Thiele tube apparatus, a
technique suitable for small sample volumes.[9]

Methodology:
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e A small sample of 2,4-Dimethylpentane (less than 0.5 mL) is placed in a small glass vial
(Durham tube).

» Acapillary tube, sealed at one end, is inverted and placed into the sample.

e The vial is attached to a thermometer, ensuring the bottom of the vial is level with the
thermometer bulb.

e This assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil).

e The Thiele tube is gently heated, and the temperature is monitored.

» As the temperature approaches the boiling point, a stream of bubbles will emerge from the
capillary tube.

e The heat is then removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.[9]

Determination of Density

The density of a volatile liquid like 2,4-Dimethylpentane can be accurately measured using a
pycnometer or a volumetric flask.

Methodology:

e Aclean, dry volumetric flask of a known volume (e.g., 100 mL) with a stopper is accurately
weighed.

o The flask is filled to the calibration mark with 2,4-Dimethylpentane, ensuring the bottom of
the meniscus is on the line.

o The flask is stoppered to prevent evaporation and reweighed.

e The density is calculated by dividing the mass of the liquid by the known volume of the flask.

Determination of Melting Point
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The melting point of 2,4-Dimethylpentane, which is very low, is determined using a specialized

low-temperature apparatus. The general principle involves cooling a sample and observing the

temperature at which the solid phase transitions to a liquid.

Methodology:

A small amount of the sample is introduced into a capillary tube.

The capillary tube is placed in a melting point apparatus capable of reaching and controlling
temperatures as low as -130°C.

The sample is cooled until it solidifies completely.
The temperature is then slowly increased at a controlled rate (e.g., 1-2 °C per minute).

The temperature at which the first signs of melting are observed and the temperature at
which the entire sample becomes liquid are recorded as the melting point range.[5]

Determination of Solubility

The solubility of a hydrocarbon like 2,4-Dimethylpentane in water can be determined by a

multiple equilibration procedure, which relies on the analysis of the vapor phase.

Methodology:

A known volume of water and an excess of 2,4-Dimethylpentane are placed in a sealed
container with a known headspace volume.

The container is agitated at a constant temperature until equilibrium is reached between the
liquid and vapor phases.

A sample of the headspace gas is withdrawn and analyzed using gas chromatography (GC)
to determine the concentration of 2,4-Dimethylpentane in the vapor phase.

Using the patrtition coefficient, which is the ratio of the concentration in the vapor phase to
the concentration in the liquid phase, and the known vapor pressure of pure 2,4-
Dimethylpentane, the solubility in water can be calculated.
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Determination of Refractive Index

The refractive index of 2,4-Dimethylpentane is determined using a refractometer, following a
standard test method such as ASTM D1218.[2][3]

Methodology:

The refractometer is calibrated using a standard of known refractive index.

A few drops of 2,4-Dimethylpentane are placed on the prism of the refractometer.

The temperature of the prism is controlled, typically at 20 °C.

Light is passed through the sample, and the instrument measures the angle of refraction.

The refractive index is read directly from the instrument's scale or digital display.[2]

Determination of Flash Point

The flash point of 2,4-Dimethylpentane is determined using a closed-cup tester, as itis a
highly flammable liquid. Standard methods such as ASTM D56 (Tag Closed Cup) or ASTM D93
(Pensky-Martens Closed Cup) are commonly used.[10][11]

Methodology:

o A specified volume of 2,4-Dimethylpentane is placed in the test cup of the apparatus.
e The cup is sealed with a lid containing an ignition source, a thermometer, and a stirrer.
o The sample is heated at a slow, constant rate while being stirred.

o Atregular temperature intervals, the ignition source is applied to the vapor space above the
liquid.

e The flash point is the lowest temperature at which the vapors ignite momentarily.[11]

Spectroscopic Data
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Spectroscopic data is essential for the structural elucidation and identification of 2,4-
Dimethylpentane.

e 1H NMR Spectroscopy: The proton NMR spectrum of 2,4-Dimethylpentane is relatively
simple due to its symmetry. It exhibits signals in the upfield region (typically 0.8-1.2 ppm),
which is characteristic of saturated hydrocarbons. The spectrum shows three distinct
chemical environments for the protons.[6]

e 13C NMR Spectroscopy: The carbon-13 NMR spectrum of 2,4-Dimethylpentane displays
three signals, corresponding to the three different carbon environments in the molecule.
These signals also appear in the upfield region (10-50 ppm).[4]

« Infrared (IR) Spectroscopy: The IR spectrum of 2,4-Dimethylpentane is characterized by
strong C-H stretching vibrations between 2880 and 2940 cm~! and C-H deformation
vibrations between 1365 and 1480 cm~1. The region from approximately 400 to 1500 cm~1
serves as a "fingerprint" region for identification.[12]

Safety Information

2,4-Dimethylpentane is a highly flammable liquid and vapor.[1] It may be fatal if swallowed
and enters the airways. It can cause skin irritation and may cause drowsiness or dizziness.[6]
Appropriate safety precautions, including the use of personal protective equipment and working
in a well-ventilated area, should be strictly followed. GHS hazard pictograms associated with
2,4-Dimethylpentane include the flame, health hazard, and exclamation mark symbols.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://docbrown.info/page06/spectra/24-dimethylpentane-nmr13c.htm
https://docbrown.info/page06/spectra/24-dimethylpentane-nmr13c.htm
https://docbrown.info/page06/spectra/24-dimethylpentane-nmr13c.htm
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.docbrown.info/page06/spectra/24-dimethylpentane-nmr1h.htm
https://www.docbrown.info/page06/spectra/24-dimethylpentane-nmr1h.htm
https://www.docbrown.info/page06/spectra/24-dimethylpentane-nmr1h.htm
https://www.petrolube.com/price-list-catalog/astm-d1218-4246/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://delltech.com/flash-point-testing-methods-astm-d56-and-astm-d93/
https://www.docbrown.info/page06/spectra/24-dimethylpentane-ir.htm
https://www.docbrown.info/page06/spectra/24-dimethylpentane-ir.htm
https://www.docbrown.info/page06/spectra/24-dimethylpentane-ir.htm
https://www.benchchem.com/product/b089610#2-4-dimethylpentane-fundamental-chemical-properties
https://www.benchchem.com/product/b089610#2-4-dimethylpentane-fundamental-chemical-properties
https://www.benchchem.com/product/b089610#2-4-dimethylpentane-fundamental-chemical-properties
https://www.benchchem.com/product/b089610#2-4-dimethylpentane-fundamental-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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